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Compound of Interest

Compound Name: Pencycuron

Cat. No.: B1679227

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and evaluation of
pencycuron, a phenylurea fungicide, in both laboratory and field settings. Pencycuron is a
non-systemic fungicide with protective action, primarily used for the control of diseases caused
by Rhizoctonia solani and Pellicularia spp.[1] Its mode of action involves the inhibition of
mitosis and cell division.[1][2]

Mode of Action

Pencycuron specifically targets fungal pathogens, particularly Rhizoctonia solani, by disrupting
the process of cell division.[1][2] It is understood to interfere with microtubule-dependent
processes, which are crucial for the formation of the mitotic spindle during cell division. This
disruption leads to an inhibition of mycelial growth.[2] While the precise molecular interactions
with tubulin or other microtubule-associated proteins are still a subject of ongoing research, the
observable effect is a halt in the fungal life cycle. Resistance to pencycuron in some
Rhizoctonia solani anastomosis groups (AGs) has been linked to detoxification mechanisms
involving cytochrome P450 genes.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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